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Compound of Interest

Compound Name: Tilpisertib

Cat. No.: B3325163 Get Quote

For researchers, scientists, and drug development professionals, this document provides a

detailed guide for the preparation, storage, and use of Tilpisertib stock solutions in Dimethyl

Sulfoxide (DMSO). Tilpisertib is a potent and selective inhibitor of the serine/threonine kinase

TPL2 (Tumor Progression Locus 2), also known as MAP3K8 or COT, a key regulator of

inflammatory signaling pathways.

Tilpisertib has demonstrated significant inhibitory activity in both enzymatic and cell-based

assays, making it a valuable tool for research in inflammation, immunology, and oncology.

Proper preparation of a concentrated stock solution is the first critical step for accurate and

reproducible experimental results.

Chemical and Physical Properties of Tilpisertib
A thorough understanding of Tilpisertib's properties is essential for its effective use in

research.
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Property Value Reference

Molecular Formula C₃₃H₃₃ClN₈O [1]

Molecular Weight 593.12 g/mol [1]

CAS Number 2065153-41-3 [2]

Appearance White to off-white solid

Solubility in DMSO 125 mg/mL (210.75 mM)

In Vitro Activity of Tilpisertib
Tilpisertib is a highly potent inhibitor of TPL2 kinase activity and demonstrates cellular activity

by blocking downstream signaling and cytokine production.

Assay Type Target/Stimulus IC₅₀ Reference

Kinase Assay TPL2 (MAP3K8) 1.3 nM [2]

Cell-Based Assay

LPS-stimulated TNFα

production (in vivo rat

model)

667 nM [2]

Experimental Protocol: Preparation of a 10 mM
Tilpisertib Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Tilpisertib in DMSO. This

concentration is suitable for most in vitro applications, allowing for significant dilution into

aqueous cell culture media while minimizing the final DMSO concentration.

Materials:

Tilpisertib powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of Tilpisertib powder to room

temperature to prevent condensation of moisture onto the compound.

Weighing Tilpisertib: Carefully weigh out the desired amount of Tilpisertib powder in a

sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 5.93 mg of Tilpisertib (Molecular Weight = 593.12 g/mol ). Calculation: (10 mmol/L) * (1

L / 1000 mL) * (593.12 g/mol ) * (1000 mg/g) = 5.93 mg/mL

Adding DMSO: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the Tilpisertib powder. For the example above, add 1 mL of DMSO.

Dissolution:

Vortexing: Cap the tube tightly and vortex vigorously for 1-2 minutes to facilitate

dissolution.

Sonication (Recommended): If the compound does not fully dissolve with vortexing, place

the tube in a sonicator water bath at room temperature for 5-10 minutes. Visually inspect

the solution to ensure there are no visible particles.

Sterilization (Optional): If required for your specific application (e.g., cell culture), the stock

solution can be sterilized by passing it through a 0.22 µm syringe filter compatible with

DMSO.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

to avoid repeated freeze-thaw cycles.
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Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months)[3].

Clearly label all aliquots with the compound name, concentration, date of preparation, and

solvent.

Workflow for Preparing Tilpisertib Stock Solution
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Caption: A flowchart outlining the key steps for preparing a Tilpisertib stock solution in DMSO.
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Tilpisertib Signaling Pathway
Tilpisertib exerts its effects by inhibiting TPL2, a critical kinase in the MAP kinase signaling

cascade. TPL2 is activated by various inflammatory stimuli and, in turn, phosphorylates and

activates MEK1/2, leading to the activation of ERK1/2. Activated ERK1/2 then translocates to

the nucleus to regulate the transcription of pro-inflammatory genes, such as TNFα, IL-6, and IL-

8.

Inflammatory Stimuli
(e.g., LPS, TNFα)

TPL2
(MAP3K8) MEK1/2

 phosphorylates

Tilpisertib

 inhibits ERK1/2
 phosphorylates Transcription Factors
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 activates Pro-inflammatory Cytokines

(TNFα, IL-6, IL-8)
 upregulates transcription

Click to download full resolution via product page

Caption: The signaling pathway inhibited by Tilpisertib.

Cautions and Best Practices
Hygroscopic DMSO: DMSO is hygroscopic and will readily absorb water from the

atmosphere. The presence of water can affect the solubility of compounds and the stability of

the stock solution. Use anhydrous or molecular sieve-dried DMSO from a freshly opened

bottle and handle it in a low-humidity environment if possible.

Final DMSO Concentration: When diluting the stock solution into aqueous media for cell-

based assays, ensure the final concentration of DMSO is low (typically <0.5%) to avoid

solvent-induced cytotoxicity. Always include a vehicle control (media with the same final

concentration of DMSO) in your experiments.

Avoid Repeated Freeze-Thaw Cycles: Aliquoting the stock solution into single-use volumes

is crucial to maintain the integrity and activity of Tilpisertib.

Safety Precautions: Wear appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat, when handling Tilpisertib and DMSO. DMSO can

facilitate the absorption of chemicals through the skin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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